3-(1H-imidazol-1-yl)benzonitrile

• IUPAC Name: 3-imidazol-1-ylbenzonitrile
• InChI: InChI=1S/C10H7N3/c11-7-9-2-1-3-10(6-9)13-5-4-12-8-13/h1-6,8H
• InChI Key: WTSYEEOMLMUPSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CN=C2)C#N
• Molecular Formula: C10H7N3
• DSSTOX Substance ID: DTXSID80406905
• Molecular Weight: 169.18 g/mol
• CAS No.: 25699-85-8

Description

3-(1H-imidazol-1-yl)benzonitrile is a chemical compound with the molecular formula C₁₀H₇N₃. It consists of a benzene ring substituted with a nitrile group and an imidazole ring. This compound is known for its applications in various fields, including chemistry, biology, and materials science .

Mechanism of Action

Target of Action

The primary target of 3-(1H-imidazol-1-yl)benzonitrile is the PqsR receptor . This receptor is involved in the regulation of virulence gene expression in certain bacterial species, such as Pseudomonas aeruginosa .

Mode of Action

The compound interacts with its target by blocking the AQ signal reception at the level of PqsR . This interaction leads to a reduced transcription of the pqsA-lux genes , which are involved in the production of virulence factors.

Biochemical Pathways

The affected pathway is the quorum sensing (QS) system in Pseudomonas aeruginosa . QS is a cell-to-cell signaling mechanism used by bacterial populations to control the production of virulence traits and antibiotic resistance mechanisms . By blocking the AQ signal reception, the compound reduces the expression of these virulence genes, thereby affecting the QS system .

Result of Action

The result of the compound’s action is a reduction in the luminescence readout , which indicates a decrease in the expression of virulence genes. This could potentially lead to a decrease in the virulence of Pseudomonas aeruginosa, making it less harmful .

Safety and Hazards

As with all chemicals, “3-(1H-imidazol-1-yl)benzonitrile” should be handled with care. It is advised to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and ensure adequate ventilation.

Future Directions

Imidazole derivatives, including “3-(1H-imidazol-1-yl)benzonitrile”, continue to be a focus of research due to their significant biological activity. Future research directions include the development of new synthesis methods, the discovery of new biological targets, and the design of new drugs.

Biochemical Analysis

Biochemical Properties

3-(1H-imidazol-1-yl)benzonitrile plays a significant role in biochemical reactions, particularly in the inhibition of quorum sensing (QS) in bacterial populations. Quorum sensing is a cell-to-cell signaling mechanism used by bacteria to regulate the production of virulence factors and antibiotic resistance mechanisms . By inhibiting quorum sensing, this compound can reduce bacterial virulence without affecting bacterial viability, thereby potentially lowering the rate of resistance development .

This compound interacts with various enzymes and proteins involved in quorum sensing pathways. For instance, it can bind to receptor proteins that recognize autoinducers, the signaling molecules produced by bacteria. By binding to these receptors, this compound prevents the activation of downstream signaling pathways that lead to the expression of virulence genes .

Cellular Effects

This compound has notable effects on different types of cells and cellular processes. In bacterial cells, it disrupts quorum sensing, leading to a decrease in the expression of virulence factors and antibiotic resistance genes . This disruption can result in reduced bacterial pathogenicity and enhanced susceptibility to antibiotics.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It primarily targets receptor proteins involved in quorum sensing pathways in bacteria. By binding to these receptors, it inhibits the recognition and response to autoinducers, thereby blocking the activation of virulence gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions

Dosage Effects in Animal Models

The effects of this compound in animal models can vary with different dosages. Studies have indicated that low to moderate doses of the compound can effectively inhibit quorum sensing and reduce bacterial virulence without causing significant toxicity . Higher doses may lead to adverse effects, including toxicity and disruption of normal cellular functions.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to quorum sensing in bacteria. It interacts with enzymes and cofactors that regulate the synthesis and degradation of autoinducers, the signaling molecules used in quorum sensing . By modulating these pathways, this compound can influence the overall metabolic flux and levels of metabolites involved in bacterial communication.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its uptake and localization within cells . Once inside the cells, this compound can accumulate in specific compartments or organelles, where it exerts its effects on cellular processes.

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles within the cell . For example, it may localize to the cytoplasm, nucleus, or membrane-bound organelles, depending on its interactions with cellular components.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(1H-imidazol-1-yl)benzonitrile typically involves the reaction of 3-bromobenzonitrile with imidazole in the presence of a base such as potassium carbonate. The reaction is carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures . The general reaction scheme is as follows:

$$\text{3-bromobenzonitrile} + \text{imidazole} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}, \text{heat}} \text{this compound}$$3-bromobenzonitrile+imidazoleK2​CO3​,DMF,heat​this compound

Industrial Production Methods: In industrial settings, the synthesis may be scaled up using continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions: 3-(1H-imidazol-1-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using oxidizing agents like hydrogen peroxide or peracids.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the imidazole ring can be substituted with other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, peracids.

Reduction: Lithium aluminum hydride, catalytic hydrogenation.

Substitution: Nucleophiles like amines, thiols, and alcohols.

Major Products:

Oxidation: Oxidized imidazole derivatives.

Reduction: 3-(1H-imidazol-1-yl)benzylamine.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

3-(1H-imidazol-1-yl)benzonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and catalysts.

Comparison with Similar Compounds

• 3-(1H-imidazol-1-yl)benzaldehyde
• 3-(1H-imidazol-1-yl)benzoic acid
• 3-(1H-imidazol-1-yl)benzylamine

Comparison: 3-(1H-imidazol-1-yl)benzonitrile is unique due to the presence of both the nitrile group and the imidazole ring, which confer distinct chemical and biological properties. Compared to its analogs, it exhibits different reactivity and binding characteristics, making it valuable for specific applications in research and industry .

Synthesis routes and methods

Procedure details

A mixture of 3-fluorobenzonitrile (18 ml, 168.38 mmol), imidazole (11.46 g), K2CO3 (25.59 g), copper (1.75 g), potassium iodide (1.75 g) and DMF (125 ml) was refluxed overnight. The reaction mixture was cooled to room temperature and poured into ice/water (600 ml). A precipitate formed, which was collected by filtration, washed with water, dissolved in ethanol (25 ml)/CHCl3 (500 ml) and filtered. The filtrates were partitioned in water, the organic layer was separated, dried over MgSO4 and stripped. The residue was combined with the product from another experimental run and was recrystallized from CHCl3 /hexanes to afford 13.4 g of 3-(1-imidazolyl)benzonitrile.